NS-018 hydrochloride

• CAS No.: 1239358-85-0
• Product Name: NS-018 hydrochloride
• Molecular Formula: C21H21ClFN7
• Molecular Weight: 425.89
• IUPAC Name: 6-N-[(1S)-1-(4-fluorophenyl)ethyl]-4-(1-methylpyrazol-4-yl)-2-N-pyrazin-2-ylpyridine-2,6-diamine;hydrochloride
• Standard InChI: InChI=1S/C21H20FN7.ClH/c1-14(15-3-5-18(22)6-4-15)26-19-9-16(17-11-25-29(2)13-17)10-20(27-19)28-21-12-23-7-8-24-21;/h3-14H,1-2H3,(H2,24,26,27,28);1H/t14-;/m0./s1
• SMILES: CC(C1=CC=C(C=C1)F)NC2=CC(=CC(=N2)NC3=NC=CN=C3)C4=CN(N=C4)C.Cl
• Description: NS-018 hydrochloride is a novel highly selective JAK2 inhibitor. NS-018 suppresses the growth of Ba/F3-JAK2V617F cells with an IC50 value of 470 nM, whereas NS-018 suppresses the growth of Ba/F3-JAK2WT cells stimulated with IL-3 with an IC50 value of 2000 nM.IC50 value: 470 nM (for Ba/F3-JAK2V617F cell)Target: JAK2in vitro: NS-018 suppresses the phosphorylation of STAT3 in colony-forming cells from MDS patients. Collectively, NS-018 could be a new therapeutic option for high-risk MDS. [1]in vivo: Specifically, in JAK2V617F transgenic mice, NS-018 inhibits erythroid colony growth with a mean IC50 value of 360 nM, whereas in WT control mice the corresponding IC50 value was >600 nM. These results show that NS-018 preferentially suppressed the growth of cells harboring JAK2V617F.[2]
• Reference: [1]. Kuroda J, et al. NS-018, a selective JAK2 inhibitor, preferentially inhibits CFU-GM colony formation by bone marrow mononuclear cells from high-risk myelodysplastic syndrome patients. Leuk Res. 2014 May;38(5):619-24.; [2]. Nakaya Y, et al. Effect of NS-018, a selective JAK2V617F inhibitor, in a murine model of myelofibrosis. Blood Cancer J. 2014 Jan 10;4:e174.
• PubChem Compound: 89571724
• Last Modified: Dec 05 2021